Cas no 136904-77-3 (4-Oxazolidinepropanoic acid,3-[(1,1-dimethylethoxy)carbonyl]-2,2-dimethyl-, methyl ester, (4S)-)

• Product Name: 4-Oxazolidinepropanoic acid,3-[(1,1-dimethylethoxy)carbonyl]-2,2-dimethyl-, methyl ester, (4S)-
• CAS No: 136904-77-3
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• MDL: MFCD31630339
• CID: 1241561
• PubChem ID: 15930243
• Update Time: 2025-04-20

4-Oxazolidinepropanoic acid,3-[(1,1-dimethylethoxy)carbonyl]-2,2-dimethyl-, methyl ester, (4S)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolidinepropanoic acid,3-[(1,1-dimethylethoxy)carbonyl]-2,2-dimethyl-, methyl ester, (4S)-
• AKOS037630534
• (4S)-4-(2-methoxycarbonylethyl)-2,2-dimethyl-oxazolidine-3-carboxylic acid tert-butyl ester
• AC4009
• Methyl (S)-3-Boc-2,2-dimethyloxazolidine-4-propanoate
• SCHEMBL2326706
• YSWVTTMWNWXBEP-JTQLQIEISA-N
• Methyl 3-[3-tert-butoxycarbonyl-2,2-dimethyl-1,3-oxazolidin-4(S)-yl]-propionate
• tert-Butyl (S)-4-(3-methoxy-3-oxopropyl)-2,2-dimethyloxazolidine-3-carboxylate
• (S)-tert-butyl 4-(3-methoxy-3-oxopropyl)-2,2-dimethyloxazolidine-3-carboxylate
• (4S)-4-(2-methoxycarbonylethyl)-2.2-dimethyl-oxazolidine-3-carboxylic acid tert-butyl ester
• 136904-77-3

• MDL： MFCD31630339
• Inchi： 1S/C14H25NO5/c1-13(2,3)20-12(17)15-10(7-8-11(16)18-6)9-19-14(15,4)5/h10H,7-9H2,1-6H3/t10-/m0/s1
• InChI Key： YSWVTTMWNWXBEP-JTQLQIEISA-N
• SMILES： O1C[C@H](CCC(=O)OC)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 287.17335
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• PSA: 65.07